Cas no 1788043-96-8 ([2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol)

• Product Name: [2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol
• CAS No: 1788043-96-8
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD29037456
• CID: 4614277
• PubChem ID: 91933789
• Update Time: 2025-05-20

[2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol
• 5,8-Dioxaspiro[3.4]octane-2,2-diyldimethanol
• AMY34487
• P15272
• A924988
• DTXSID701273807
• MFCD29037456
• 1788043-96-8
• CS-0053015
• AKOS025396287
• 5,8-Dioxaspiro[3.4]octane-2,2-dimethanol
• AS-52508

• MDL： MFCD29037456
• Inchi： 1S/C8H14O4/c9-5-7(6-10)3-8(4-7)11-1-2-12-8/h9-10H,1-6H2
• InChI Key： SSIMJUSNVFTCGI-UHFFFAOYSA-N
• SMILES： O1CCOC21CC(CO)(CO)C2

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.9

[2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol Security Information

• Storage Condition：(BD303575)

Additional information on [2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol

[2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol and CAS No. 1788043-96-8: A Comprehensive Overview

The compound with the CAS number 1788043-96-8 and the product name [2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic ether, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug discovery and synthetic chemistry.

At the core of this compound's structure lies a spirocyclic core, which is a key feature that distinguishes it from other organic molecules. The spirocyclic arrangement provides a rigid scaffold that can be exploited for the design of bioactive molecules. Specifically, the 5,8-dioxaspiro[3.4]octan-2-yl moiety introduces a oxygen-rich environment that can interact with biological targets in diverse ways. This structural motif has been explored in various contexts, including the development of novel ligands for enzymes and receptors.

The presence of a hydroxymethyl group at the 2-position of the spirocyclic core further enhances the compound's versatility. This functional group can participate in hydrogen bonding interactions, making it an attractive candidate for designing molecules that interact with biological systems. In particular, the hydroxymethyl group can serve as a point of attachment for further derivatization, allowing chemists to tailor the properties of the molecule to specific needs.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Studies have shown that these molecules can exhibit potent effects on various biological targets, including enzymes and receptors involved in metabolic pathways. The rigid structure of spirocycles often leads to high binding affinity and selectivity, making them promising candidates for drug development.

The synthesis of [2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Modern techniques in organic synthesis, such as transition metal-catalyzed reactions and asymmetric synthesis, have played a crucial role in facilitating the construction of these intricate structures.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The spirocyclic core can serve as a scaffold around which other functional groups are arrayed to create molecules with desired biological activities. For instance, by incorporating additional hydroxyl or carbonyl groups into the structure, it may be possible to enhance interactions with specific biological targets.

Recent research has also explored the use of spirocyclic compounds in medicinal chemistry beyond their role as lead compounds. These molecules have been investigated for their potential as probes to study enzyme mechanisms and as tools to modulate protein-protein interactions. The unique structural features of spirocycles make them valuable tools for understanding complex biological processes at a molecular level.

The chemical properties of [2-(Hydroxymethyl)-5,8-dioxaspiro[3.4]octan-2-yl]methanol, particularly its solubility and stability, are also important considerations in its potential applications. These properties can influence how the molecule behaves in biological systems and how it is processed by living organisms. Understanding these characteristics is essential for optimizing its use in drug development and other applications.

In conclusion, the compound with CAS number 1788043-96-8 represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, including the spirocyclic core and hydroxymethyl group, make it a versatile molecule with potential applications in drug discovery and synthetic chemistry. As research continues to uncover new ways to exploit these structural motifs, compounds like this one are likely to play an increasingly important role in developing innovative therapeutic agents.